6-Tert-butyl-2-[(pyridin-3-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-tert-butyl-2-(pyridin-3-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C14H17N3O/c1-14(2,3)12-6-7-13(18)17(16-12)10-11-5-4-8-15-9-11/h4-9H,10H2,1-3H3
• InChI Key: RTBKTBPOTNGOGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C=C1)CC2=CN=CC=C2
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

The compound “6-Tert-butyl-2-[(pyridin-3-yl)methyl]-2,3-dihydropyridazin-3-one” is an impurity of Palbociclib, a selective inhibitor of cyclin-dependent kinases CDK4 and CDK6. Palbociclib is developed for the treatment of ER-positive and HER2-negative breast cancer. This compound is generally used for Quality Control (QC), Quality Assurance (QA) during commercial production of Palbociclib and its related formulations.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a general and efficient Pd-catalysed alkoxycarbonylation of sterically hindered and demanding olefins including a variety of tri-, tetra-substituted and 1,1-disubstituted alkenes has been reported. In the presence of 1,3-bis(tert-butyl(pyridin-2-yl)phosphanyl)propane L3 or 1,4-bis(tert-butyl(pyridin-2-yl)phosphanyl)butane L4, the desired esters are obtained in good yields and selectivities.

Molecular Structure Analysis

While specific structural analysis of “6-Tert-butyl-2-[(pyridin-3-yl)methyl]-2,3-dihydropyridazin-3-one” is not available, similar compounds have been studied. For instance, the coordination of the pyridyl nitrogen atom in L2 to the palladium center of the catalytic intermediates has been observed.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been reported. For example, the use of tert-butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a chemoselective tert-butoxycarbonylation reagent for aromatic and aliphatic amines has been demonstrated.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the density of a similar compound is reported to be 1.268±0.06 g/cm3 (Predicted), and the boiling point is 567.8±50.0 °C (Predicted).

Scientific Research Applications

Antiviral Research

• SARS-CoV-2 Mpro Inhibition : The unliganded structure of this compound has been developed into a potent inhibitor of the SARS-CoV-2 main protease (Mpro). .

Antifungal Properties

• Candida albicans Inhibition : Docking studies indicate that this compound interacts with the sterol 14-alpha demethylase (CYP51) protein from Candida albicans. .

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, Palbociclib, a selective inhibitor of cyclin-dependent kinases CDK4 and CDK6, is developed for the treatment of ER-positive and HER2-negative breast cancer.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, it is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

The future directions in the research and development of similar compounds have been discussed. For instance, the development of efficient palladium catalysts for alkoxycarbonylation of alkenes has been reported, which could open new avenues for the synthesis of similar compounds.